Cas no 1394349-46-2 (Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester)

• Product Name: Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester
• CAS No: 1394349-46-2
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 2140873
• Update Time: 2025-06-13

Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-cyanomethyl-benzoic acid methyl ester
• Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester

• Inchi： 1S/C10H8ClNO2/c1-14-10(13)8-6-7(4-5-12)2-3-9(8)11/h2-3,6H,4H2,1H3
• InChI Key： JEKAKZYMKIAYFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC#N)=CC=1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 2
• Topological Polar Surface Area: 50.1

Additional information on Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester

Research Briefing on Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester (CAS: 1394349-46-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of benzoic acid derivatives, particularly 2-chloro-5-(cyanomethyl)-benzoic acid methyl ester (CAS: 1394349-46-2), as a promising scaffold for drug discovery and development. This compound has garnered attention due to its unique structural features and potential biological activities. The following briefing synthesizes the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in medicinal chemistry.

The synthesis of Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach using palladium-based catalysts, which significantly reduced reaction times and byproduct formation. The study also emphasized the compound's stability under various physiological conditions, making it a viable candidate for further pharmacological evaluation.

Pharmacological investigations have revealed that this compound exhibits moderate inhibitory activity against several kinase enzymes, including those implicated in cancer and inflammatory diseases. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in reducing tumor growth in murine models, with minimal off-target effects. These findings suggest its potential as a lead compound for oncology therapeutics.

In addition to its kinase inhibitory properties, Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester has shown promise as a modulator of metabolic pathways. A 2024 study in ACS Chemical Biology reported its ability to enhance glucose uptake in adipocytes, indicating potential applications in metabolic disorder treatments. However, further in vivo studies are required to validate these effects and assess long-term safety.

The compound's mechanism of action remains under investigation, but preliminary data suggest it interacts with key cellular signaling pathways. Computational docking studies have identified potential binding sites on target proteins, providing a foundation for structure-activity relationship (SAR) optimization. Researchers are currently exploring derivatives of this compound to improve potency and selectivity.

Despite its promising attributes, challenges remain in the development of Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester as a therapeutic agent. Issues such as bioavailability and metabolic stability need to be addressed through medicinal chemistry strategies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Benzoic acid, 2-chloro-5-(cyanomethyl)-, methyl ester (CAS: 1394349-46-2) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its full therapeutic potential and optimize its properties for clinical applications. This briefing underscores the importance of continued investigation into this compound and its derivatives to unlock new therapeutic opportunities in chemical biology and medicine.